Cas no 946385-09-7 (tert-butyl N-{(Z)-N'-hydroxycarbamimidoyl(phenyl)methyl}carbamate)

• Product Name: tert-butyl N-{(Z)-N'-hydroxycarbamimidoyl(phenyl)methyl}carbamate
• CAS No: 946385-09-7
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• MDL: MFCD09027899
• CID: 4721028
• Update Time: 2025-11-01

tert-butyl N-{(Z)-N'-hydroxycarbamimidoyl(phenyl)methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• [(N-Hydroxycarbamimidoyl)-phenyl-methyl]-carbamic acid tert-butyl ester
• tert-butyl N-{[(Z)-N'-hydroxycarbamimidoyl](phenyl)methyl}carbamate
• tert-butyl [(2Z)-2-amino-2-(hydroxyimino)-1-phenylethyl]carbamate
• BBL103208
• STL557018
• tert-butyl N-[(N'-hydroxycarbamimidoyl)(phenyl)methyl]carbamate
• tert-butyl N-{(Z)-N'-hydroxycarbamimidoyl(phenyl)methyl}carbamate

• MDL： MFCD09027899
• Inchi： 1S/C13H19N3O3/c1-13(2,3)19-12(17)15-10(11(14)16-18)9-7-5-4-6-8-9/h4-8,10,18H,1-3H3,(H2,14,16)(H,15,17)
• InChI Key： LESQJSHFHZTDQU-UHFFFAOYSA-N
• SMILES： O(C(NC(/C(=N/O)/N)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Topological Polar Surface Area: 96.9

Additional information on tert-butyl N-{(Z)-N'-hydroxycarbamimidoyl(phenyl)methyl}carbamate

Comprehensive Analysis of tert-butyl N-{(Z)-N'-hydroxycarbamimidoyl(phenyl)methyl}carbamate (CAS No. 946385-09-7)

The compound tert-butyl N-{(Z)-N'-hydroxycarbamimidoyl(phenyl)methyl}carbamate (CAS No. 946385-09-7) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl group and a hydroxycarbamimidoyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of enzyme inhibitors and therapeutic agents.

One of the most searched questions about tert-butyl N-{(Z)-N'-hydroxycarbamimidoyl(phenyl)methyl}carbamate revolves around its synthetic applications. Recent studies highlight its utility in constructing heterocyclic frameworks, which are pivotal in designing antiviral and anti-inflammatory compounds. The Z-configuration of the hydroxycarbamimidoyl group is particularly noteworthy, as it influences the compound's reactivity and binding affinity in biological systems. This aligns with the growing demand for stereoselective synthesis in modern pharmaceuticals.

Another trending topic is the stability and storage conditions of CAS No. 946385-09-7. Users often inquire about its solubility in organic solvents like DMSO or methanol, as well as its sensitivity to moisture and temperature. Proper handling under inert atmospheres is recommended to preserve its integrity, a detail frequently overlooked in early-stage research. This compound's thermal decomposition profile has also garnered attention, especially among chemists working on high-throughput screening platforms.

From a mechanistic perspective, the tert-butyl group in this compound serves as a protecting group for amines, a strategy widely adopted in peptide synthesis. The hydroxycarbamimidoyl functionality, on the other hand, is a versatile building block for nitrogen-containing heterocycles, such as oxadiazoles and triazoles. These structural features explain why the compound is frequently cited in patents related to kinase inhibitors and cancer therapeutics, addressing a key area of interest in precision medicine.

Environmental and green chemistry considerations are also rising in discussions about CAS No. 946385-09-7. Researchers are exploring catalyst-free methods to incorporate its core structure into sustainable drug designs, reducing reliance on heavy metal catalysts. This aligns with the broader shift toward eco-friendly synthesis in the pharmaceutical industry, a topic dominating scientific forums and AI-driven literature searches.

In summary, tert-butyl N-{(Z)-N'-hydroxycarbamimidoyl(phenyl)methyl}carbamate (CAS No. 946385-09-7) exemplifies the intersection of structural complexity and practical utility in organic chemistry. Its applications span from targeted drug delivery to materials science, making it a focal point for interdisciplinary research. As the demand for tailor-made molecules grows, this compound’s role in advancing cutting-edge therapies and diagnostic tools will undoubtedly expand.